VEGFR1/Flt-1
  • Pazopanib Hydrochloride
    Pazopanib Hydrochloride
    • Cat. No.:
    • B000515
    • CAS No.:
    • 635702-64-6
    • Molecular Formula:
    • C21H24ClN7O2S
    • Molecular Weight:
    • 474.0 g/mol
    Description
    Pazopanib hydrochloride is a hydrochloride salt prepared from equimolar amounts of pazopanib and hydrochloric acid. Used for treatment of kidney cancer. It has a role as an antineoplastic agent, a vascular endot...
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  • Tivozanib hydrate
    Tivozanib hydrate
    • Cat. No.:
    • B560398
    • CAS No.:
    • Molecular Formula:
    • C22H21ClN4O6
    • Molecular Weight:
    • 472.9 g/mol
    Description
    Tivozanib is an orally available, selective VEGFR inhibitor with IC50 values of 0.21, 0.16, and 0.24 nM for VEGFR1, VEGFR2, and VEGFR3, respectively. It can also inhibit c-Kit and PDGFRβ with IC50 values of 1.63...
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  • Ibcasertib
    Ibcasertib
    • Cat. No.:
    • B612102
    • CAS No.:
    • 1256349-48-0
    • Molecular Formula:
    • C27H21N3O3
    • Molecular Weight:
    • 435.5 g/mol
    Description
    Chiauranib is under investigation in clinical trial NCT03974243 (Chiauranib in Combination With Chidamide in Patients With Relapsed/refractory Non-hodgkin's Lymphoma).
    Ibcasertib is an orally available, small...
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  • PF-03814735
    PF-03814735
    • Cat. No.:
    • B612103
    • CAS No.:
    • 942487-16-3
    • Molecular Formula:
    • C23H25F3N6O2
    • Molecular Weight:
    • 474.5 g/mol
    Description
    PF-03814735 has been used in trials studying the treatment of Solid Tumors.
    Aurora Kinase Inhibitor PF-03814735 is an aurora kinase inhibitor with potential antineoplastic activity. PF-03814735 binds to and i...
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  • SCR-1481B1
    SCR-1481B1
    • Cat. No.:
    • B1139337
    • CAS No.:
    • Molecular Formula:
    • C28H29ClF2N5O10P
    • Molecular Weight:
    • 700.0 g/mol
    Description
    SCR-1481B1 is a pyridone.
    c-Met inhibitor 2 is a potent compound that has activity against cancers dependent upon Met activation and also has activity against cancers as a VEGFR inhibitor. IC50 value:Target: ...
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  • Vatalanib Succinate
    Vatalanib Succinate
    • Cat. No.:
    • B1663745
    • CAS No.:
    • 212142-18-2
    • Molecular Formula:
    • C24H21ClN4O4
    • Molecular Weight:
    • 464.9 g/mol
    Description
    Vatalanib succinate is a succinate salt obtained by combining vatalanib with one molar equivalent of succinic acid. It is a multi-targeted tyrosine kinase inhibitor for all isoforms of VEGFR, PDGFR and c-Kit. It...
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  • Tivozanib
    Tivozanib
    • Cat. No.:
    • B1683842
    • CAS No.:
    • 475108-18-0
    • Molecular Formula:
    • C22H19ClN4O5
    • Molecular Weight:
    • 454.9 g/mol
    Description
    Tivozanib is a member of the class of quinolines that is 6,7-dimethoxyquinoline substituted by a 3-chloro-4-{[(5-methyl-1,2-oxazol-3-yl)carbamoyl]amino}phenoxy group at position 4. It is a potent and selective i...
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  • ZM 306416
    ZM 306416
    • Cat. No.:
    • B1683844
    • CAS No.:
    • 690206-97-4
    • Molecular Formula:
    • C16H13ClFN3O2
    • Molecular Weight:
    • 333.74 g/mol
    Description
    N-(4-chloro-2-fluorophenyl)-6,7-dimethoxy-4-quinazolinamine is a member of quinazolines.
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  • AAL993
    AAL993
    • Cat. No.:
    • B1684630
    • CAS No.:
    • 269390-77-4
    • Molecular Formula:
    • C20H16F3N3O
    • Molecular Weight:
    • 371.4 g/mol
    Description
    an antiangiogenic VEGF receptor kinase inhibitor with antineoplastic activity;  structure in first source
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  • Multi-kinase-IN-5
    Multi-kinase-IN-5
    • Cat. No.:
    • B12397320
    • CAS No.:
    • Molecular Formula:
    • C19H15N5O2S
    • Molecular Weight:
    • 377.4 g/mol
    Description
    Multi-kinase-IN-5 is a useful research compound. Its molecular formula is C19H15N5O2S and its molecular weight is 377.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Multi-kinase-IN-5 suit...
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